Cas no 1190392-74-5 (4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid)

• Product Name: 4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid
• CAS No: 1190392-74-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 2124274
• Update Time: 2023-08-04

4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(1H-pyrazol-1-yl)butanoic acid
• RFEULEHCIBIURN-UHFFFAOYSA-N
• 4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C8H12N2O3/c1-13-6-3-7(8(11)12)10-5-2-4-9-10/h2,4-5,7H,3,6H2,1H3,(H,11,12)
• InChI Key： RFEULEHCIBIURN-UHFFFAOYSA-N
• SMILES： O(C)CCC(C(=O)O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 64.4